Cas no 1361654-63-8 (6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid)

6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid is a fluorinated and trichlorophenyl-substituted nicotinic acid derivative with potential applications in pharmaceutical and agrochemical research. Its unique structural features, including the electron-withdrawing fluorine and trichlorophenyl groups, may enhance reactivity and binding affinity in target interactions. The compound's distinct substitution pattern offers versatility as an intermediate in synthesizing more complex molecules, particularly in medicinal chemistry for drug discovery. Its high purity and well-defined chemical properties make it suitable for precise experimental applications. Researchers value this compound for its potential to contribute to the development of novel bioactive agents, leveraging its halogen-rich framework for selective modifications.
6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid structure
1361654-63-8 structure
Product Name:6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid
CAS No:1361654-63-8
MF:C12H5Cl3FNO2
MW:320.531003713608
CID:4966786
Update Time:2025-06-08

6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid
    • Inchi: 1S/C12H5Cl3FNO2/c13-6-2-7(10(15)9(14)3-6)8-1-5(12(18)19)4-17-11(8)16/h1-4H,(H,18,19)
    • InChI Key: POKXQGJGJXBAIN-UHFFFAOYSA-N
    • SMILES: ClC1C(=CC(=CC=1C1C(=NC=C(C(=O)O)C=1)F)Cl)Cl

Computed Properties

  • Exact Mass: 318.936990 g/mol
  • Monoisotopic Mass: 318.936990 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 320.5
  • XLogP3: 4.3
  • Topological Polar Surface Area: 50.2

6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013031125-250mg
6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid
1361654-63-8 97%
250mg
494.40 USD 2021-06-22
Alichem
A013031125-500mg
6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid
1361654-63-8 97%
500mg
815.00 USD 2021-06-22
Alichem
A013031125-1g
6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid
1361654-63-8 97%
1g
1,504.90 USD 2021-06-22

Additional information on 6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid

Comprehensive Analysis of 6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic Acid (CAS No. 1361654-63-8): Properties, Applications, and Research Insights

6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid (CAS 1361654-63-8) is a fluorinated nicotinic acid derivative with a unique structural configuration, combining a trichlorophenyl moiety and a fluoro-substituted pyridine ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. Its molecular formula C12H5Cl3FNO2 and precise structural motifs make it a valuable candidate for drug discovery and material science applications.

Recent studies highlight the growing demand for halogenated nicotinic acids in medicinal chemistry, particularly in designing enzyme inhibitors and receptor modulators. The presence of both fluorine and chlorine atoms in 6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid enhances its lipophilicity and metabolic stability, key factors in optimizing bioavailability. Researchers are actively exploring its role in crop protection formulations, leveraging its potential as a herbicide adjuvant or pesticide synergist.

From a synthetic chemistry perspective, this compound exemplifies the strategic use of cross-coupling reactions and halogen exchange techniques. Its CAS 1361654-63-8 designation ensures precise identification in chemical databases, facilitating patent research and regulatory compliance. Analytical methods such as HPLC-MS and NMR spectroscopy are typically employed to verify its purity, which is critical for high-throughput screening in drug development pipelines.

Environmental and green chemistry considerations are increasingly shaping the discourse around compounds like 6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid. Innovations in catalytic degradation and waste minimization protocols aim to address concerns about persistent organic pollutants (POPs). Meanwhile, its structure-activity relationships (SAR) are being decoded using computational modeling, aligning with the AI-driven drug design trend that dominates contemporary research.

The compound’s thermal stability (decomposition point >200°C) and crystalline properties make it suitable for formulation studies. In preclinical trials, derivatives of this scaffold have shown promise in modulating inflammatory pathways, sparking interest in autoimmune disease therapeutics. Patent landscapes reveal competitive activity around trichlorophenyl-containing analogs, particularly in Asia-Pacific markets where agrochemical innovation is surging.

For laboratories handling CAS 1361654-63-8, standard personal protective equipment (PPE) and fume hoods are recommended during synthesis. Storage conditions typically involve anhydrous environments at -20°C to prevent hydrolysis of the carboxylic acid group. The compound’s logP value (~3.2) suggests moderate membrane permeability, a trait exploited in blood-brain barrier penetration studies for central nervous system (CNS) targets.

Emerging bioconjugation techniques are expanding the utility of 6-Fluoro-5-(2,3,5-trichlorophenyl)nicotinic acid in proteomics and diagnostic imaging. Its UV absorption maxima at 265 nm enables detection in LC-MS workflows, while the 19F NMR signal provides a distinct handle for metabolite tracking. These attributes position it as a versatile tool in chemical biology, complementing the search for selective kinase inhibitors in oncology.

Market analysts note rising procurement of fluorinated building blocks like this compound by CDMOs (Contract Development and Manufacturing Organizations), driven by small-molecule therapeutic pipelines. Regulatory agencies require thorough ecotoxicological profiling for such polyhalogenated compounds, with particular scrutiny on aquatic toxicity endpoints. Recent QSAR models predict favorable degradation kinetics under aerobic conditions, mitigating environmental persistence concerns.

Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.